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Compound of Interest

5-Cyclopropoxy-4-ethyl-2-
Compound Name:
fluoropyridine

Cat. No.: B14826677

Get Quote

Executive Summary & Chemical Context

5-Cyclopropoxy-4-ethyl-2-fluoropyridine is a highly functionalized pyridine derivative

characterized by three distinct structural motifs: a fluorine atom at the C2 position, an ethyl
group at C4, and a cyclopropoxy ether linkage at C5.[1]

In modern drug discovery, this specific substitution pattern is valuable for modulating
lipophilicity and metabolic stability. The C2-fluorine often serves as a handle for nucleophilic
aromatic substitution (

) in late-stage functionalization, while the cyclopropoxy group provides a metabolically robust
alternative to standard alkoxy groups, reducing susceptibility to O-dealkylation by cytochrome
P450 enzymes.

Primary Application: Building block for small molecule kinase inhibitors and G-protein coupled
receptor (GPCR) modulators.

Chemical Identity & Characterization

Data synthesized from vendor specifications and structural analog analysis.
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Property Specification
Chemical Name 5-Cyclopropoxy-4-ethyl-2-fluoropyridine
CAS Number 1243396-38-4

Molecular Formula

Molecular Weight 181.21 g/mol

) Liguid (at room temperature) or low-melting
Physical State "
soli

Soluble in DMSO, Methanol, Dichloromethane

Solubility (DCM), Ethyl Acetate

LogP (Predicted) ~2.5 - 3.0 (Lipophilic)

Boiling Point (Predicted) ~230°C - 250°C (at 760 mmHg)
Density (Predicted) ~1.1-1.2 g/cm3

Hazard Identification & Risk Assessment (GHS)

Based on Quantitative Structure-Activity Relationship (QSAR) analysis of fluorinated pyridines.

GHS Classification[5]

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.
o Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.
o Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - May cause respiratory
irritation.

Toxicological Context

e Fluorine Moiety: The C-F bond is chemically inert, but metabolic cleavage (though rare for
aromatic fluorine) could theoretically release fluoride ions. However, the primary risk is
irritation of mucosal membranes due to the pyridine nitrogen.
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o Cyclopropoxy Group: Generally stable, but high-temperature combustion may release
cyclopropane derivatives which are flammable.

Safe Handling & Storage Protocols

Scientific Rationale: Pyridine derivatives are prone to N-oxidation and potential hydrolysis
under acidic conditions. The cyclopropoxy group is acid-sensitive (ring opening).

Storage Architecture

o Temperature: 2°C to 8°C (Refrigerated).

o Atmosphere: Inert Gas (Argon or Nitrogen) is mandatory. The compound is potentially
hygroscopic and sensitive to oxidation.

o Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation
and leaching.

Operational Workflow: Exposure Control

The following diagram outlines the decision logic for safe handling, emphasizing engineering
controls over PPE alone.

Store @ 2-8°C

Experimental Usage
(Under Argon)

Fume Hood / Glovebox Post-Reaction

Visual Inspection
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Halogenated Waste Stream
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Figure 1: Standard Operating Procedure (SOP) workflow for receiving and handling fluorinated
pyridine intermediates.

Synthesis & Stability Considerations

For researchers utilizing this compound in synthesis, understanding its reactivity profile is
critical.
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Reactivity Profile

e Nucleophilic Substitution (

): The fluorine at C2 is activated by the pyridine nitrogen. It readily undergoes displacement
by amines, thiols, or alkoxides.

o Protocol Tip: Use mild bases (

) in polar aprotic solvents (DMF, DMSO) to facilitate substitution without affecting the
cyclopropoxy group.

o Cyclopropane Stability: The cyclopropoxy ring is strained. Avoid strong Lewis acids (e.g.,

) which will cleave the ether and open the cyclopropane ring.

Degradation Pathways

» Hydrolysis: Prolonged exposure to moisture may hydrolyze the fluorine, yielding the pyridone
derivative (2-hydroxy-pyridine analog).

o Oxidation: Air exposure can lead to N-oxide formation.

Emergency Response & Spill Management

In the event of an accident, immediate, logic-driven action is required.

Fire Fighting Measures

e Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use water jet (may spread the chemical).

o Combustion Products: Carbon oxides (

), Nitrogen oxides (

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14826677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

), Hydrogen Fluoride (

)-

o Critical Note: Presence of Fluorine implies potential HF formation in a fire. Full SCBA
(Self-Contained Breathing Apparatus) is non-negotiable.

Spill Response Logic

Spill Detected

Volume > 100mL?

Don PPE:
Nitrile Gloves + Goggles
(Resp. if needed)

:

Absorb with
Sand/Vermiculite

'

Clean Surface
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'

Halogenated Waste

Evacuate Lab
Call HazMat

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14826677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Decision matrix for spill containment and cleanup.

Regulatory & Transport Information

o Transport (IATA/DOT): Not regulated as a dangerous good for transport in small quantities,
but often classified under UN 2810 (Toxic Liquid, Organic, N.O.S.) if toxicity data is
extrapolated strictly.

e TSCA (USA): Likely not listed (R&D Exemption required).

« REACH (EU): Pre-registration required for imports > 1 ton/year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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